Cas no 1314739-70-2 (1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile)
1314739-70-2 structure
Product Name:1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile
CAS No:1314739-70-2
MF:C12H10F3NS
MW:257.274712085724
CID:5763901
PubChem ID:165964408
Update Time:2023-12-26
1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile
- EN300-1929035
- 1314739-70-2
- 1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile
-
- Inchi: 1S/C12H10F3NS/c13-12(14,15)17-10-4-2-9(3-5-10)11(8-16)6-1-7-11/h2-5H,1,6-7H2
- InChI Key: HCXZLUYZMWZUBC-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=CC(=CC=1)C1(C#N)CCC1
Computed Properties
- Exact Mass: 257.04860498g/mol
- Monoisotopic Mass: 257.04860498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 49.1Ų
1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1929035-1g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 1g |
$1029.0 | 2023-09-17 | ||
| Enamine | EN300-1929035-5g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 5g |
$2981.0 | 2023-09-17 | ||
| Enamine | EN300-1929035-10g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 10g |
$4421.0 | 2023-09-17 | ||
| Enamine | EN300-1929035-0.05g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 0.05g |
$864.0 | 2023-09-17 | ||
| Enamine | EN300-1929035-0.1g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 0.1g |
$904.0 | 2023-09-17 | ||
| Enamine | EN300-1929035-0.25g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 0.25g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1929035-0.5g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 0.5g |
$987.0 | 2023-09-17 | ||
| Enamine | EN300-1929035-1.0g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 1g |
$1029.0 | 2023-05-23 | ||
| Enamine | EN300-1929035-2.5g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 2.5g |
$2014.0 | 2023-09-17 | ||
| Enamine | EN300-1929035-5.0g |
1-{4-[(trifluoromethyl)sulfanyl]phenyl}cyclobutane-1-carbonitrile |
1314739-70-2 | 5g |
$2981.0 | 2023-05-23 |
1-{4-(trifluoromethyl)sulfanylphenyl}cyclobutane-1-carbonitrile Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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